Cas no 2172496-78-3 (2-4-(aminomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylbutan-1-ol)

• Product Name: 2-4-(aminomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylbutan-1-ol
• CAS No: 2172496-78-3
• MF: C₈H₁₃F₃N₄O
• MW: 238.210231542587
• CID: 5568561
• PubChem ID: 165596166
• Update Time: 2025-05-22

2-4-(aminomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2172496-78-3
• EN300-1596112
• 2-[4-(aminomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-yl]butan-1-ol
• 2-4-(aminomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylbutan-1-ol

• Inchi： 1S/C8H13F3N4O/c1-2-5(4-16)15-7(8(9,10)11)6(3-12)13-14-15/h5,16H,2-4,12H2,1H3
• InChI Key： RZEZONUWCGGBKJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(CN)N=NN1C(CO)CC)(F)F

Computed Properties

• Exact Mass: 238.10414554g/mol
• Monoisotopic Mass: 238.10414554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 77Ų

Additional information on 2-4-(aminomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylbutan-1-ol

Research Briefing on 2-4-(aminomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylbutan-1-ol (CAS: 2172496-78-3)

The compound 2-4-(aminomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylbutan-1-ol (CAS: 2172496-78-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel bioactive molecules. Its structure incorporates a trifluoromethyl-substituted triazole moiety, which is known to enhance metabolic stability and binding affinity to target proteins. Researchers have successfully synthesized this compound using copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely employed click chemistry approach, followed by subsequent functionalization of the aminomethyl group.

In vitro evaluations have demonstrated promising activity of 2-4-(aminomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylbutan-1-ol against several disease-relevant targets. Notably, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Molecular docking studies have further elucidated its binding mode, revealing key interactions with active site residues.

Pharmacokinetic studies in animal models have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. These properties make it an attractive candidate for central nervous system (CNS)-targeted therapies. However, further optimization is required to improve its metabolic stability and reduce potential off-target effects.

The compound's synthetic accessibility and structural modularity have enabled the generation of diverse analogs, with several derivatives showing enhanced potency and selectivity. Structure-activity relationship (SAR) studies have identified critical positions for modification, providing valuable insights for future drug design efforts.

Current research is exploring the compound's potential in combination therapies and as a molecular probe for studying biological systems. Its fluorescent properties, when appropriately derivatized, have been utilized in cellular imaging applications, offering new tools for target engagement studies.

In conclusion, 2-4-(aminomethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-1-ylbutan-1-ol represents a promising chemical entity with multiple potential applications in drug discovery and chemical biology. Ongoing research efforts are focused on expanding its therapeutic utility and understanding its mechanism of action at the molecular level.